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Compound of Interest

Compound Name:
(2-Chloro-5-methylpyridin-3-

YL)methanamine

CAS No.: 886371-07-9

Cat. No.: B1467770

Get Quote

CAS Number: 886371-07-9 Formula:

Synonyms: 3-(Aminomethyl)-2-chloro-5-methylpyridine

Executive Safety Summary
For Immediate Attention: As a halogenated pyridine derivative featuring a primary amine, this

compound presents a dual-hazard profile: chemical toxicity typical of halogenated heterocycles

and corrosivity/basicity inherent to the aminomethyl group.

Critical Disposal Directive: DO NOT dispose of this compound down the drain. DO NOT mix

with non-halogenated solvents (e.g., acetone, ethanol) if avoidable. DO NOT mix with strong

acids or oxidizers (e.g., Nitric Acid) in the waste container.[1]

This compound contains a Chlorine substituent.[2] It must be classified and segregated as

Halogenated Organic Waste. Failure to segregate halogenated waste from non-halogenated

streams is a primary cause of regulatory fines and safety incidents in high-temperature

incinerators (formation of acid gases like HCl).
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Chemical Hazard Profile
Before handling waste, you must understand the specific risks associated with this molecule.

Property Specification Operational Implication

Physical State Liquid (typically)

Requires inert absorbents for

spills; liquid waste containers

for disposal.

Functional Groups
Pyridine Ring, Chlorine,

Primary Amine

Amine: Basic pH; incompatible

with strong

acids/oxidizers.Chlorine:

Mandates "Halogenated"

waste stream.

GHS Classification

Acute Tox.[3][4]

(Oral/Dermal/Inhal); Skin

Corr./Irrit.[1][4]

PPE Mandatory: Nitrile gloves

(double gloving

recommended), chemical

splash goggles, lab coat.

Reactivity

Incompatible with strong

oxidizing agents & acid

chlorides.

exothermic reaction risk. Store

waste away from nitric/sulfuric

acid waste.

Waste Segregation & Classification Protocol
Effective disposal starts with correct segregation at the bench. Use the following logic to

determine the correct waste stream.

The "Halogen Rule"
Because this molecule contains Chlorine, it falls under the Halogenated Solvent/Organic

category.

Why? Incineration of halogenated compounds requires specific scrubbers to neutralize acidic

byproducts (HCl, HF). Sending this to a non-halogenated line can damage facility

infrastructure and violate EPA/RCRA permits.
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Decision Logic Diagram
The following workflow illustrates the decision process for disposing of (2-Chloro-5-
methylpyridin-3-yl)methanamine and its mixtures.

Waste Generation:
(2-Chloro-5-methylpyridin-3-yl)methanamine

Determine Physical State

Liquid Waste
(Mother liquors, reaction mixtures)

Solid Waste
(Contaminated gloves, silica, paper)

Is it mixed with
Strong Acids/Oxidizers?

Hazardous Solid Waste Bin
(Double Bagged)

Segregate: HALOGENATED Waste Stream
(Do NOT mix with Acetone/Ethanol waste)

No (Standard Solvent)

Neutralize separately
(Consult EHS/SOP)

Yes (Risk of Reaction)

Label: 'Halogenated Organic Waste'
List: Pyridine derivative, Toxic

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated pyridine waste. Note the critical check

for acid/oxidizer contamination to prevent in-canister reactions.

Step-by-Step Disposal Procedures
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Scenario A: Routine Liquid Waste (Reaction Mixtures)
Preparation: Ensure the waste container is compatible (HDPE or Glass). Do not use metal

cans if the solution is acidic.

Segregation: Pour the mixture into the container marked "HALOGENATED ORGANIC

WASTE."

Note: Even if the pyridine is diluted in 90% methanol, the presence of the halogenated

solute usually mandates the whole mixture be treated as halogenated waste [1].

pH Check: If the reaction mixture was quenched with acid, ensure the final pH is between 5–

9 before adding to a communal solvent drum to prevent gas generation. If highly

acidic/basic, collect in a separate "Corrosive" waste container.

Labeling: Clearly write the full chemical name. Avoid abbreviations like "Py-Amine." List

"Toxic" and "Corrosive" as hazards.

Scenario B: Solid Waste (Contaminated Silica, Gloves, Wipes)
Containment: Place contaminated silica gel, drying agents (MgSO4), and disposable PPE

into a clear, heavy-duty polyethylene bag (minimum 2 mil thickness).

Double Bagging: If the waste has a strong odor or is wet, double bag it to prevent leakage

and odor permeation.

Tagging: Attach a hazardous waste tag. Check the box for "Toxic Solid."

Scenario C: Spill Cleanup (Immediate Response)
Minor Spill (<50 mL):

Evacuate the immediate area; ensure fume hood ventilation is active.

Don PPE: Nitrile gloves (double layer), goggles, lab coat.

Do not use water initially (this spreads the chemical).

Cover with an inert absorbent (Vermiculite, dry sand, or commercial spill pads).
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Scoop absorbed material into a wide-mouth jar.

Clean the surface with a mild soap/water solution after bulk removal.

Dispose of absorbent as Hazardous Solid Waste.

Regulatory & Compliance Context (US/EU)
EPA (USA): Under RCRA, this waste likely falls under Process Waste rules. While it may not

have a specific "U" or "P" list code unless pure and unused, it exhibits toxicity characteristics.

Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., DCM), it

follows F001/F002 codes [2].[5]

Incineration Requirements: The presence of the chlorine atom means this waste must be

incinerated at a facility permitted to handle halogenated organics (requires acid gas

scrubbing) [3].

Drain Disposal: Strictly prohibited under the Clean Water Act and local POTW (Publicly

Owned Treatment Works) regulations due to aquatic toxicity and resistance to

biodegradation.

References
U.S. Environmental Protection Agency (EPA).Hazardous Waste Generators: Categories and

Requirements.[6] RCRA Regulations.[7] Available at: [Link]

U.S. Environmental Protection Agency (EPA).Waste Codes for Halogenated Solvents (F001-

F005). Available at: [Link]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US); 2011. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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